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Aimed at researchers, scientists, and professionals in drug development, this guide provides

an objective comparison of gold amalgamation and cyanidation, two prominent methods for

gold extraction. The following sections detail their respective performance metrics,

experimental protocols, and underlying chemical principles, supported by quantitative data and

visual diagrams to facilitate a comprehensive understanding.

Performance and Economic Comparison
Gold extraction methodologies have evolved significantly, driven by the dual objectives of

maximizing recovery and minimizing environmental impact. Amalgamation, a centuries-old

technique, and cyanidation, the current industry standard, present a stark contrast in efficiency,

cost, and ecological footprint. The choice between these methods is influenced by ore

characteristics, capital investment, and regulatory frameworks.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15488033?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Gold Amalgamation Gold Cyanidation

Gold Recovery Rate

19% - 80% (Whole ore

amalgamation often <30%)[1]

[2][3][4]

84% - 96.5%[1][4][5]

Reagent Consumption

Mercury (Hg): 3 - 8 g/ton of ore

(can be significantly higher in

artisanal mining)[6]

Sodium Cyanide (NaCN): 0.25

- 2.5 kg/ton of ore[7][8][9]

Processing Time Relatively short (hours)
Longer (typically 24 hours for

leaching)[1]

Capital Costs Lower, simpler equipment[10]

Higher, requires more complex

infrastructure (e.g., leaching

tanks, agitation systems)[10]

[11]

Operating Costs

Lower reagent cost (in some

contexts), but can have high

mercury loss

Higher due to reagent

consumption, energy for

agitation, and waste

treatment[9][10]

Ore Type Suitability
Primarily for free-milling gold

with coarse particles[12][13]

Effective for a wide range of

ore types, including low-grade

and finely disseminated

gold[14][15]

Environmental and Safety Considerations
The environmental and safety profiles of amalgamation and cyanidation are critical factors in

their application.
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Aspect Gold Amalgamation Gold Cyanidation

Primary Reagent Mercury (Hg)
Sodium or Potassium Cyanide

(NaCN, KCN)

Toxicity

Mercury is a potent neurotoxin

with severe, long-lasting health

effects.[2]

Cyanide is highly toxic and can

be fatal if ingested or inhaled.

Environmental Impact

Widespread mercury pollution

of air, water, and soil. Mercury

bioaccumulates in the food

chain. Artisanal mining is the

largest source of

anthropogenic mercury

emissions.

Risk of cyanide spills, which

can be devastating to aquatic

life. Tailings must be carefully

managed to prevent

groundwater contamination.

Waste Management

Mercury-contaminated tailings

are a long-term environmental

hazard.

Requires detoxification of

cyanide in tailings, often

through chemical oxidation or

natural degradation.[14]

Safety Protocols

Requires stringent measures

to prevent mercury exposure

through inhalation and direct

contact.

Strict handling procedures are

necessary, including

maintaining a high pH (10.5-

11) to prevent the formation of

highly toxic hydrogen cyanide

(HCN) gas.[14][16]

Experimental Protocols
Gold Amalgamation (Laboratory Scale)
This protocol outlines a typical laboratory procedure for assessing the amenability of a gold ore

to amalgamation.

Objective: To determine the percentage of gold recoverable from an ore sample by

amalgamation with mercury.

Materials and Equipment:
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Representative ore sample, ground to a desired particle size (e.g., -200 mesh)

Liquid mercury (Hg)

Sodium hydroxide (NaOH)

Wide-mouthed bottles

Mechanical roller

Panning dish

Beakers

Drying oven

Assay equipment (e.g., fire assay or atomic absorption spectroscopy)

Procedure:

Sample Preparation: A 200-gram sample of the ground ore is placed into a wide-mouthed

bottle.[17]

Reagent Addition: Add 100 cc of water and 1 gram of NaOH to the bottle. The NaOH helps to

create a clean surface on the gold particles.[17]

Amalgamation: Introduce 30 to 50 grams of liquid mercury into the bottle.[17]

Agitation: The bottle is securely sealed and placed on a mechanical roller to revolve for 1 to

2 hours. This ensures intimate contact between the gold particles and the mercury.[17]

Separation: After agitation, the pulp is carefully transferred to a panning dish. The amalgam

(the gold-mercury mixture) and excess mercury are separated from the ore tailings by

panning.

Cleaning the Amalgam: The collected mercury and amalgam are washed with a strong

stream of water in a beaker to remove any remaining ore particles.
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Tailings Analysis: The tailings are dried, weighed, and assayed for their gold content to

determine the amount of gold not recovered by amalgamation.

Recovery Calculation: The gold recovery is calculated by comparing the gold content in the

original ore sample with the gold content in the tailings.

Gold Cyanidation (Laboratory Scale)
This protocol describes a standard bottle roll test to evaluate the leachability of gold from an

ore using a cyanide solution.

Objective: To determine the gold extraction percentage and reagent consumption for a given

ore under specific cyanidation conditions.

Materials and Equipment:

Representative ore sample, ground to a specific particle size (e.g., 80% passing 75 µm)

Sodium cyanide (NaCN)

Lime (calcium hydroxide, Ca(OH)₂) or sodium hydroxide (NaOH)

Leaching bottles

Bottle roller or agitator

pH meter

Filtration apparatus

Assay equipment (AAS or ICP)

Procedure:

Pulp Preparation: A known weight of the ground ore (e.g., 500 grams) is placed in a leaching

bottle with a specific volume of water to achieve a desired pulp density (e.g., 40-50% solids).

pH Adjustment: The pH of the pulp is adjusted to between 10.5 and 11 by adding lime or

NaOH. This is crucial to prevent the formation of toxic hydrogen cyanide gas.[14][16]
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Cyanide Addition: A stock solution of sodium cyanide is added to achieve the target cyanide

concentration (e.g., 200-500 ppm or 1 g/L).[1]

Leaching: The bottle is sealed and placed on a roller or agitator for a set period, typically 24

to 48 hours.[1]

Monitoring: The pH and cyanide concentration are periodically checked and adjusted as

needed throughout the leaching process.

Solid-Liquid Separation: At the end of the leaching period, the pulp is filtered to separate the

pregnant leach solution (containing the dissolved gold) from the solid tailings.

Analysis: Both the pregnant solution and the washed solid tailings are assayed for gold

content.

Calculation: Gold extraction is calculated based on the amount of gold in the pregnant

solution and the residual gold in the tailings. Cyanide consumption is determined by titrating

the solution at the beginning and end of the test.

Visualizing the Processes
To better illustrate the chemical and procedural aspects of amalgamation and cyanidation, the

following diagrams are provided.

Chemical Pathways

Gold Particle (Au)

Gold-Mercury Amalgam (AuHg₂)

 Contact and Alloying 
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Sponge Gold (Au) Distillation 

Mercury Vapor (Hg)

 Vaporization 

Heat (Retorting)

Click to download full resolution via product page
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Caption: Chemical pathway of gold amalgamation.
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Caption: Chemical pathway of gold cyanidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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